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Compound of Interest

Compound Name: AChE/BChE-IN-16

Cat. No.: B15136961

For Research Use Only. Not for use in diagnostic procedures.

Introduction

AChE/BChE-IN-16 is a potent, cell-permeable, dual inhibitor of acetylcholinesterase (AChE)
and butyrylcholinesterase (BChE). Cholinesterase inhibitors are critical tools for studying the
cholinergic system's role in neurodegenerative diseases, such as Alzheimer's disease, by
preventing the breakdown of the neurotransmitter acetylcholine (ACh).[1][2][3] This document
provides detailed protocols for the use of AChE/BChE-IN-16 in cell culture applications,
including cytotoxicity assessment and determination of its inhibitory activity.

Physicochemical Properties
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Property Value

Formula C21H26N203

Molecular Weight 370.45 g/mol
Appearance White to off-white solid

Soluble in DMSO (>20 mg/mL), Ethanol (>15
mg/mL), and sparingly in water (<0.1 mg/mL).

Solubility
For cell culture, prepare a concentrated stock
solution in sterile DMSO.

Purity >98%

Storage Store at -20°C. Protect from light.

Mechanism of Action

AChEI/BChE-IN-16 acts as a reversible, competitive inhibitor of both acetylcholinesterase and
butyrylcholinesterase.[4] By binding to the active site of these enzymes, it prevents the
hydrolysis of acetylcholine, leading to an accumulation of ACh in the synaptic cleft and
enhanced cholinergic neurotransmission.[5] This mechanism is central to therapeutic strategies
for Alzheimer's disease.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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